Cas no 1216516-37-8 (Propentofylline-d6)

• Product Name: Propentofylline-d6
• CAS No: 1216516-37-8
• MF: C₁₅H₂₂N₄O₃
• MW: 312.397153377533
• CID: 1072060
• PubChem ID: 46782790
• Update Time: 2025-11-06

Propentofylline-d6 Chemical and Physical Properties

Names and Identifiers

• [2H6]-Propentofylline
• Propentofylline-d6
• 1-(1,1,2,2,3,3-hexadeuterio-5-oxohexyl)-3-methyl-7-propylpurine-2,6-dione
• HY-107203S
• 1216516-37-8
• CS-0200729

• Inchi： 1S/C15H22N4O3/c1-4-8-18-10-16-13-12(18)14(21)19(15(22)17(13)3)9-6-5-7-11(2)20/h10H,4-9H2,1-3H3/i5D2,6D2,9D2
• InChI Key： RBQOQRRFDPXAGN-BHEAPFQRSA-N
• SMILES： O=C1C2=C(N=CN2CCC)N(C)C(N1C([2H])([2H])C([2H])([2H])C([2H])([2H])CC(C)=O)=O

Computed Properties

• Exact Mass: 312.20685105 g/mol
• Monoisotopic Mass: 312.20685105 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.40
• XLogP3: 0.7
• Topological Polar Surface Area: 75.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 64-66°C
• Boiling Point: 541.4±56.0 °C at 760 mmHg
• Flash Point: 281.2±31.8 °C
• Solubility: Chloroform, Dichloromethane, Methanol
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Propentofylline-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines